N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-butoxybenzamide

• IUPAC Name: 4-butoxy-N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C25H30N2O4/c1-5-7-15-30-20-11-8-18(9-12-20)23(28)26-19-10-13-21-22(16-19)31-17-25(3,4)24(29)27(21)14-6-2/h6,8-13,16H,2,5,7,14-15,17H2,1,3-4H3,(H,26,28)
• InChI Key: QAJLBPFRVGOHSV-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)CC=C
• Molecular Formula: C25H30N2O4
• Molecular Weight: 422.5 g/mol

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-butoxybenzamide is a useful research compound. Its molecular formula is C25H30N2O4 and its molecular weight is 422.525. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Heterocyclic Hybrids Synthesis

A study by Almansour et al. (2016) focused on the synthesis of benzimidazole-tethered oxazepine heterocyclic hybrids, which are relevant for the development of compounds with potential nonlinear optical (NLO) applications. The study highlights the synthesis process, molecular structure analysis, and the investigation of NLO properties, demonstrating the compound's utility in materials science (Almansour et al., 2016).

Advanced Materials Development

Agag and Takeichi (2003) explored the synthesis of novel benzoxazine monomers containing allyl groups, leading to thermosets with excellent thermomechanical properties and high thermal stability. This research provides insights into the potential applications of such compounds in creating advanced materials with superior performance characteristics (Agag & Takeichi, 2003).

Protein-Tyrosine Kinase Inhibitors

Li et al. (2017) synthesized and characterized novel 3,4-dihydro-1-benzoxepin-5(2H)-one derivatives, evaluating their activity as protein-tyrosine kinase (PTK) inhibitors. Their findings suggest potential applications in developing new therapeutic agents targeting PTKs, which are critical in regulating cellular processes (Li et al., 2017).

Potential Antibacterial and Anticancer Agents

Kuntala et al. (2015) reported the synthesis of benzoxepine-1,2,3-triazole hybrids with significant antibacterial properties against Gram-negative bacteria and cytotoxicity against lung and colon cancer cell lines. This study highlights the potential of such compounds in developing new antibacterial and anticancer therapies (Kuntala et al., 2015).

Exploration of Chemical Properties

Research by Bateson et al. (1987) on the synthesis of 4-acyloxy-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylates provides foundational knowledge on the chemical properties and reactions of similar compounds, contributing to a broader understanding of their potential applications in various scientific domains (Bateson, Quinn, & Southgate, 1987).